Cas no 1807188-00-6 (Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1807188-00-6
• MF: C₁₃H₁₀F₅NO₂
• MW: 307.216021060944
• CID: 4944602
• Update Time: 2025-05-19

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F5NO2/c1-2-21-10(20)5-8-3-7(6-19)4-9(13(16,17)18)11(8)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： ZCDLWODIVSZDQX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC(C#N)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate

Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate is a highly specialized organic compound with the CAS number 1807188-00-6. This compound belongs to the class of phenyl acetates, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a phenyl ring substituted with three distinct groups: a cyano group at position 5, a difluoromethyl group at position 2, and a trifluoromethyl group at position 3. These substituents contribute to the unique chemical properties and reactivity of the molecule.

The synthesis of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and esterification processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield. The use of transition metal catalysts and microwave-assisted synthesis techniques has further enhanced the scalability and reproducibility of these reactions.

One of the most significant applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as cyano, difluoromethyl, and trifluoromethyl groups makes this compound highly reactive towards nucleophilic aromatic substitution reactions. This property is exploited in the development of novel pharmaceutical agents targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the potential of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate as a building block for constructing heterocyclic compounds. These heterocycles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, researchers have successfully utilized this compound to synthesize quinazoline derivatives, which exhibit potent inhibitory activity against kinases involved in cancer cell proliferation.

In addition to its role in drug discovery, this compound has also found applications in materials science. The fluorinated substituents in its structure confer unique electronic and steric properties, making it suitable for use in the development of advanced materials such as liquid crystals and polymer precursors. Recent research has demonstrated its utility in synthesizing fluorinated polymers with enhanced thermal stability and mechanical strength.

The physical properties of Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate include a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These properties make it suitable for use in various organic reaction conditions without requiring extreme temperatures or pressures.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. The presence of fluorinated groups slows down the degradation process compared to non-fluorinated analogs; however, complete mineralization can be achieved under controlled environmental conditions.

In conclusion, Ethyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)phenylacetate is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and improve synthetic methodologies, this compound is expected to play an even more significant role in advancing both scientific knowledge and industrial innovation.